Cas no 2172036-22-3 (2-(dimethyl-1,3-thiazol-2-yl)cyclobutan-1-ol)

• Product Name: 2-(dimethyl-1,3-thiazol-2-yl)cyclobutan-1-ol
• CAS No: 2172036-22-3
• MF: C₉H₁₃NOS
• MW: 183.270621061325
• CID: 6019126
• PubChem ID: 165525285
• Update Time: 2025-06-13

2-(dimethyl-1,3-thiazol-2-yl)cyclobutan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(dimethyl-1,3-thiazol-2-yl)cyclobutan-1-ol
• EN300-1635902
• 2172036-22-3

• Inchi： 1S/C9H13NOS/c1-5-6(2)12-9(10-5)7-3-4-8(7)11/h7-8,11H,3-4H2,1-2H3
• InChI Key： NDUBWYGNUXQZJY-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C)N=C1C1CCC1O

Computed Properties

• Exact Mass: 183.07178521g/mol
• Monoisotopic Mass: 183.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 61.4Ų

Additional information on 2-(dimethyl-1,3-thiazol-2-yl)cyclobutan-1-ol

Comprehensive Overview of 2-(dimethyl-1,3-thiazol-2-yl)cyclobutan-1-ol (CAS No. 2172036-22-3): Properties, Applications, and Industry Insights

2-(dimethyl-1,3-thiazol-2-yl)cyclobutan-1-ol (CAS No. 2172036-22-3) is a structurally unique organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule combines a cyclobutane ring with a dimethylthiazole moiety, offering a versatile scaffold for drug discovery and material science applications. The presence of both hydroxyl and heterocyclic functional groups enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in compounds like 2-(dimethyl-1,3-thiazol-2-yl)cyclobutan-1-ol. Researchers are exploring its potential as a bioisostere for optimizing drug candidates, particularly in central nervous system (CNS) therapeutics. Its balanced lipophilicity, attributed to the cyclobutyl core, aligns with modern medicinal chemistry strategies aimed at improving blood-brain barrier permeability.

The synthesis of CAS No. 2172036-22-3 typically involves multistep organic reactions, including cycloaddition and heterocycle formation. Advanced techniques such as flow chemistry and catalytic asymmetric synthesis are being investigated to enhance yield and enantioselectivity. These innovations address growing demand for sustainable synthesis methods—a hot topic in 2024 chemical research.

Analytical characterization of 2-(dimethyl-1,3-thiazol-2-yl)cyclobutan-1-ol employs NMR spectroscopy, HPLC-MS, and X-ray crystallography. The compound’s crystalline form has shown interesting solid-state properties, relevant to pharmaceutical formulation development. Such data is crucial for patent applications and regulatory submissions—key concerns for industrial users.

Beyond pharmaceuticals, this compound shows promise in agrochemical innovation. Its thiazole component is structurally analogous to certain natural pesticides, sparking research into eco-friendly crop protection solutions. This aligns with global interest in reducing synthetic pesticide loads—a frequent search query among environmental chemistry professionals.

From a commercial perspective, CAS 2172036-22-3 is gaining traction in custom synthesis catalogs. Suppliers highlight its utility for high-value intermediates, with purity standards exceeding 98% for research use. The compound’s structure-activity relationship (SAR) potential makes it particularly valuable for contract research organizations (CROs) serving the biotech sector.

Ongoing studies investigate the metabolic stability and toxicological profile of derivatives based on this scaffold. Such data is critical for hit-to-lead optimization—a process heavily discussed in computational chemistry forums. The compound’s molecular weight (MW 183.26 g/mol) and LogP (~1.2) fall within desirable ranges for orally bioavailable drugs.

As fragment-based drug design gains popularity, 2-(dimethyl-1,3-thiazol-2-yl)cyclobutan-1-ol serves as an ideal molecular fragment due to its three-dimensionality—a sought-after feature in kinase inhibitor development. This application frequently appears in cancer research literature and drug discovery webinars.

The compound’s intellectual property landscape shows increasing patent filings since 2020, particularly in combinatorial chemistry applications. Legal databases reveal growing interest from big pharma companies exploring novel chemical entities—a trend corroborated by market analysis reports on specialty chemicals.

For laboratory handling, 2-(dimethylthiazolyl)cyclobutanol (a common abbreviation) requires standard organic compound precautions. Its storage conditions (typically -20°C under inert atmosphere) and solubility profile (soluble in DMSO and dichloromethane) are frequently queried by bench chemists in online forums.

Future research directions may explore its photophysical properties for material science applications, given the thiazole ring’s electron-rich character. Such interdisciplinary potential makes CAS 2172036-22-3 a compelling subject for grant proposals and academic-industry collaborations—topics dominating scientific funding discussions.